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Compound of Interest |

Compound Name: Pargolol
CAS No.: 47082-97-3
Cat. No.: B1217361
Get Quote
. J

Absence of specific disposal protocols for Pargolol necessitates adherence to general best
practices for pharmaceutical waste management. Researchers and laboratory personnel must
handle the disposal of this beta-adrenergic receptor antagonist with care to ensure safety and
environmental protection.

As a compound used in research, specific disposal guidelines for Pargolol are not readily
available in public documentation. In such cases, the standard procedure is to follow the
general protocols for the disposal of non-controlled, potentially hazardous pharmaceutical
waste. The primary principle is to prevent the release of the compound into the environment
and to comply with institutional and regulatory standards.[1][2]

Key Disposal Principles

All unusable prescription and non-prescription pharmaceuticals, including research compounds
like Pargolol, should be disposed of as chemical waste through an institution's Environmental
Health and Safety (EHS) office.[2] This ensures compliance with regulations such as the
Federal Resource Conservation and Recovery Act (RCRA).[1]
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Do not flush Pargolol down the drain. This practice is now widely prohibited as wastewater
treatment plants are often not equipped to remove such compounds, leading to environmental
contamination.[3]

Step-by-Step Disposal Procedure
» Waste Identification and Segregation:

o Treat unused Pargolol and any materials contaminated with it (e.g., vials, gloves, bench
paper) as chemical waste.

o Segregate Pargolol waste from other laboratory waste streams such as regular trash,
sharps, and biohazardous waste.

e Contact Your Institutional EHS Office:

o Before disposing of any chemical waste, it is crucial to contact your institution's
Environmental Health and Safety (EHS) department. They will provide specific guidance
based on local, state, and federal regulations.

o The EHS office will determine if the waste is considered hazardous under RCRA
guidelines.

o Packaging and Labeling:

o Place Pargolol waste in a designated, leak-proof container that is compatible with the
chemical.

o Clearly label the container with "Hazardous Waste," the chemical name ("Pargolol"), and
any other information required by your institution.

e Collection and Disposal:

o Your EHS office will arrange for the collection of the waste by a licensed hazardous waste
management vendor.

o The standard and most environmentally sound method of disposal for pharmaceutical
waste is incineration.
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Chemical Properties of Pargolol

While specific disposal data is unavailable, understanding the chemical properties of Pargolol
can inform safe handling practices.

Property Value
Molecular Formula C16H23NO3
Molar Mass 277.36 g/mol

1-(tert-butylamino)-3-(2-prop-2-
IUPAC Name ( y )-3-(2-prop

ynoxyphenoxy)propan-2-ol

Disposal Decision Workflow

The following diagram illustrates the general decision-making process for the disposal of a
research chemical like Pargolol in a laboratory setting.
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Unused or Expired Pargolol
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Pargolol Disposal Decision Workflow
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Experimental Protocols

Detailed experimental protocols for the disposal of Pargolol are not available. The procedure is
operational and logistical, focusing on safe handling, containment, and transfer to a certified
waste management facility, as outlined in the steps above. The core "protocol” is the
administrative and physical process of engaging with the institutional EHS office to ensure
compliant disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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